2,4,6-Triphenylpyrylium Hydrogensulfate

• IUPAC Name: hydrogen sulfate;2,4,6-triphenylpyrylium
• InChI: InChI=1S/C23H17O.H2O4S/c1-4-10-18(11-5-1)21-16-22(19-12-6-2-7-13-19)24-23(17-21)20-14-8-3-9-15-20;1-5(2,3)4/h1-17H;(H2,1,2,3,4)/q+1;/p-1
• InChI Key: IPEOZISWOGHJJY-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=[O+]C(=C2)C3=CC=CC=C3)C4=CC=CC=C4.OS(=O)(=O)[O-]
• Molecular Formula: C23H18O5S
• DSSTOX Substance ID: DTXSID90471240
• Molecular Weight: 406.5 g/mol
• CAS RN: 51071-75-1

Description

2,4,6-Triphenylpyrylium Hydrogensulfate (CAS Number: 51071-75-1) is a chemical compound with the empirical formula C₂₃H₁₈O₅S and a molecular weight of 406.45 g/mol . It appears as a white to yellow to orange crystalline powder or crystal. The compound is commonly used in various chemical applications.

Synthesis Analysis

Several methods exist for synthesizing 2,4,6-Triphenylpyrylium Hydrogensulfate. Notably, it can be prepared from the corresponding tetrachloroferrate using fluoboric acid, from acetophenone and boron trifluoride, or from acetophenone, benzaldehyde, and boron trifluoride etherate.

Molecular Structure Analysis

The molecular formula of 2,4,6-Triphenylpyrylium Hydrogensulfate is C₂₃H₁₈O₅S . Its structure consists of a pyrylium cation with three phenyl groups attached. The compound’s molecular weight is 406.45 g/mol . The NMR confirms its structure.

Chemical Reactions Analysis

2,4,6-Triphenylpyrylium Hydrogensulfate participates in various chemical reactions. For instance, it has been used as a sensitizer in the photooxidation of catechol. Additionally, other methods for preparing pyrylium salts have been reviewed.

Physical And Chemical Properties Analysis

• Melting Point : The compound melts in the range of 269-271°C .
• Appearance : It appears as a white to yellow to orange crystalline powder or crystal .

Scientific Research Applications

Photooxidation Sensitizer

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Preparation of Photosensitizers

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Chromatography and Mass Spectrometry

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Ship-in-a-bottle Synthesis

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Solar Photocatalysis

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Safety and Hazards

• Precautionary Statements : Avoid breathing dusts or mists, wash skin thoroughly after handling, and dispose of contents properly.

Mechanism of Action

Target of Action

The primary target of 2,4,6-Triphenylpyrylium Hydrogensulfate is the electron-hole (e−/h+) pairs in the graphitic carbon nitride (CN) photocatalyst . The compound interacts with these targets to enhance the efficiency of hydrogen production .

Mode of Action

2,4,6-Triphenylpyrylium Hydrogensulfate (TPP) is introduced to boron-doped nitrogen-deficient carbon nitride (BCN) through π–π interaction and π–cation interaction . TPP acts as a redox mediator under visible light excitation that can accept electrons from BCN, and then transfer them to the Pt cocatalyst . This interaction enhances the separation of photogenerated e–/h+ pairs .

Biochemical Pathways

The compound affects the photocatalytic pathway involved in hydrogen production . By enhancing the separation of photogenerated e–/h+ pairs, TPP increases the efficiency of the photocatalytic system .

Result of Action

The introduction of TPP significantly enhances photogenerated charge carrier separation . BCN-TPP nanostructures achieved the photocatalytic H2 generation rate of 110.33 μmol h–1 at visible light illumination (λ ≥ 420 nm), which is 9.59 times higher than that of pristine C3N4 (11.50 μmol h–1) .

Action Environment

The action of 2,4,6-Triphenylpyrylium Hydrogensulfate is influenced by environmental factors such as light. The compound is activated under visible light excitation . Moreover, BCN-TPP shows the stability of H2 evolution over 4 cycles without any significant decline .